Cas no 76917-16-3 (2-Undecanone, 1-hydroxy-)

• Product name: 2-Undecanone, 1-hydroxy-
• CAS No: 76917-16-3
• MF: C₁₁H₂₂O₂
• MW: 186.29118
• CID: 537028
• PubChem ID: 13148246

2-Undecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Undecanone, 1-hydroxy-
• 1-hydroxyundecan-2-one
• 76917-16-3
• DTXSID20522052

• Inchi： InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-11(13)10-12/h12H,2-10H2,1H3
• InChI Key： ITXAKAYTXBTIFX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(=O)CO

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3